Cas no 4480-83-5 (Diglycolic anhydride)

Diglycolic anhydride (C₆H₆O₄) is a cyclic anhydride derived from diglycolic acid, primarily used as a versatile intermediate in organic synthesis. Its reactive anhydride group enables efficient ring-opening reactions, making it valuable for producing esters, amides, and polyesters. The compound exhibits high solubility in polar solvents, facilitating its use in polymerization and cross-linking applications. Its bifunctional structure allows for incorporation into resins, coatings, and adhesives, enhancing thermal and mechanical properties. Diglycolic anhydride is also employed in pharmaceutical synthesis due to its ability to form stable derivatives. Its controlled reactivity and compatibility with various substrates make it a practical choice for industrial and laboratory applications.
Diglycolic anhydride structure
Diglycolic anhydride structure
Product Name:Diglycolic anhydride
CAS No:4480-83-5
MF:C4H4O4
MW:116.0721616745
MDL:MFCD00006677
CID:45100
PubChem ID:78232
Update Time:2025-05-26

Diglycolic anhydride Chemical and Physical Properties

Names and Identifiers

    • Diglycolic anhydride
    • 1,4-Dioxane-2,6-dione
    • Oxydiacetic anhydride
    • p-Dioxane-2,6-dione
    • Diglycolic acid anhydride
    • PIYNUZCGMLCXKJ-UHFFFAOYSA-N
    • Diglycolic anhydride, 97%
    • digylcolicanhydride
    • 4-Maleimidobutyric acid hydrazide hydrochloride
    • (R)-1-Methyl-2-pyrrolidineethanamine dihydrochloride
    • Diglycolicanhydride
    • Digylcolic anhydride
    • Acetic acid, oxydi-, cyclic anhydride
    • PubChem24331
    • PubChem24330
    • PubChem24329
    • PubChem24315
    • [
    • [1,4]Dioxane-2,6-dione
    • Q-102048
    • RKE2JJ6VPJ
    • HY-W074326
    • D90041
    • BP-31064
    • AS-57518
    • CS-0108764
    • Diglycolic anhydride, technical grade, 90%
    • EN300-18598
    • D2308
    • 4480-83-5
    • NS00031458
    • UNII-RKE2JJ6VPJ
    • SCHEMBL88159
    • EINECS 224-761-5
    • Acetic acid, 2,2'-oxybis-, cyclic anhydride
    • DTXSID90196305
    • AKOS001075962
    • MFCD00006677
    • 1,4-Dioxan-2,6-dione
    • Z85923414
    • SY005494
    • FT-0624934
    • A7106
    • ALBB-035717
    • DTXCID60118796
    • DB-051251
    • MDL： MFCD00006677
    • Inchi： 1S/C4H4O4/c5-3-1-7-2-4(6)8-3/h1-2H2
    • InChI Key： PIYNUZCGMLCXKJ-UHFFFAOYSA-N
    • SMILES： O1CC(=O)OC(C1)=O
    • BRN： 112527

Computed Properties

  • Exact Mass: 116.01100
  • Monoisotopic Mass: 116.011
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.4
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Lumpy powder
  • Density: 1.4230
  • Melting Point: 94.0 to 98.0 deg-C
  • Boiling Point: 130°C/20mmHg(lit.)
  • Flash Point: 240-241°C
  • Refractive Index: 1.5800 (estimate)
  • Solubility: Soluble in chloroform.
  • PSA: 52.60000
  • LogP: -0.91360
  • Solubility: Uncertain
  • Sensitiveness: Moisture Sensitive

Diglycolic anhydride Security Information

Diglycolic anhydride Customs Data

  • HS CODE：29189090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diglycolic anhydride Pricemore >>

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Diglycolic anhydride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4480-83-5)二甘醇酐
Order Number:LE27063311
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:03
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:4480-83-5)二甘醇酐
LE27063311
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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